Cas no 2168648-06-2 (7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one)

• Product Name: 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• CAS No: 2168648-06-2
• MF: C₁₂H₁₁FO
• MW: 190.213546991348
• CID: 6084649
• PubChem ID: 165525646
• Update Time: 2025-05-20

7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• 2168648-06-2
• 7'-fluoro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-one
• EN300-1457979

• Inchi： 1S/C12H11FO/c13-8-1-2-9-10(7-8)12(5-6-12)4-3-11(9)14/h1-2,7H,3-6H2
• InChI Key： ZZNKLIXVXDHHSK-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(CCC3(C=2C=1)CC3)=O

Computed Properties

• Exact Mass: 190.079393132g/mol
• Monoisotopic Mass: 190.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one

Introduction to 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS No. 2168648-06-2)

7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its novel spirocyclic framework and fluorinated aromatic system. This compound, identified by its CAS number 2168648-06-2, represents a promising scaffold for the development of bioactive molecules with potential therapeutic applications. The presence of a spirocyclopropane moiety introduces rigidity and conformational constraints to the molecule, which can be leveraged to modulate binding interactions with biological targets. Additionally, the fluorine substituent at the 7' position enhances lipophilicity and metabolic stability, key factors in drug design.

The synthesis of 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one involves sophisticated organic transformations that highlight the intersection of classical heterocyclic chemistry and modern synthetic methodologies. The spirocyclopropane ring is typically formed via a [3+2] cycloaddition between a cyclopropenone derivative and a suitable alkene, while the naphthalene core is constructed through cyclization reactions such as the Bischler-Napieralski or Favorskii rearrangements. The introduction of the fluorine atom at the 7' position is often achieved through metal-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which provide excellent regioselectivity and functional group tolerance.

Recent advancements in computational chemistry have enabled the rational design of derivatives of 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one by leveraging molecular modeling techniques. These studies have revealed that subtle modifications to the spirocyclic core can significantly alter binding affinities and selectivity profiles, making this scaffold highly amenable to structure-based drug design. For instance, computational docking simulations have shown that this compound exhibits strong binding interactions with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In parallel, experimental investigations have begun to explore the pharmacological properties of 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one and its analogs. Preliminary in vitro studies indicate that certain derivatives exhibit inhibitory activity against key targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central enzymes in prostaglandin synthesis and inflammation. The fluorine substituent appears to play a critical role in enhancing binding affinity by improving hydrophobic interactions and reducing metabolic degradation.

The novelty of 7'-fluoro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one extends beyond its structural features; it also represents a valuable tool for exploring new chemical space in medicinal chemistry. The spirocyclopropane scaffold offers a distinct chemical signature that may lead to compounds with unique pharmacological profiles compared to traditional drug molecules. Furthermore, the fluorine atom provides a handle for further derivatization through halogen-metal exchange or other transition-metal-catalyzed reactions, allowing chemists to explore an extensive library of analogs.

From a broader perspective, the development of 7'-fluoro-3',4 '-dihydro -2'H -spirocyclopropane -1 , 1' -naphthalene -4' -one aligns with contemporary trends in drug discovery that emphasize innovation and precision. The integration of synthetic organic chemistry with high-throughput screening and machine learning has accelerated the identification of lead compounds for further optimization. As such, this compound serves as a testament to the continued relevance of small-molecule drug discovery in addressing unmet medical needs.

The future prospects for 7 '-fluoro -3 ', 4 '-dihydro -2'H -spirocyclopropane -1 , 1' -naphthalene -4 '-one are bright, with ongoing research focused on improving synthetic routes for scalability and cost-effectiveness. Additionally, efforts are underway to evaluate its pharmacokinetic properties in preclinical models to assess its suitability for therapeutic development. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical candidates with tangible benefits for patients.